Cas no 246254-36-4 (3,6-Dimethyl-2-nitrobenzoyl chloride)

• Product Name: 3,6-Dimethyl-2-nitrobenzoyl chloride
• CAS No: 246254-36-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5003866
• Update Time: 2025-05-20

3,6-Dimethyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-2-nitrobenzoyl chloride
• 3,6-Dimethyl-2-nitrobenzoyl chloride

• Inchi： 1S/C9H8ClNO3/c1-5-3-4-6(2)8(11(13)14)7(5)9(10)12/h3-4H,1-2H3
• InChI Key： BBIFEBIXBAZAOC-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)C=CC(C)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 3,6-Dimethyl-2-nitrobenzoyl chloride

3,6-Dimethyl-2-nitrobenzoyl Chloride (CAS No. 246254-36-4): An Overview of Its Properties, Applications, and Recent Research

3,6-Dimethyl-2-nitrobenzoyl chloride (CAS No. 246254-36-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a nitro group and two methyl groups attached to a benzoyl chloride framework. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic processes.

The chemical formula of 3,6-Dimethyl-2-nitrobenzoyl chloride is C₁₀H₉ClNO₃. It is a solid at room temperature and has a molecular weight of 218.63 g/mol. The compound is highly reactive due to the presence of the chlorocarbonyl group, which makes it an excellent electrophilic reagent in nucleophilic acyl substitution reactions. This reactivity is further enhanced by the electron-withdrawing nature of the nitro group, which increases the electrophilicity of the carbonyl carbon.

In organic synthesis, 3,6-Dimethyl-2-nitrobenzoyl chloride is widely used as an acylating agent for the preparation of amides, esters, and other derivatives. Its reactivity and selectivity make it particularly useful in the synthesis of complex molecules with specific functional groups. For example, recent studies have shown that this compound can be effectively used in the synthesis of novel pharmaceutical intermediates and bioactive compounds.

The application of 3,6-Dimethyl-2-nitrobenzoyl chloride in pharmaceutical research has been a topic of extensive investigation. One notable area of research involves its use in the development of anti-inflammatory agents. The nitro group in the molecule can be reduced to an amino group under appropriate conditions, leading to the formation of compounds with potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3,6-Dimethyl-2-nitrobenzoyl chloride exhibited significant anti-inflammatory activity in vitro and in vivo models.

Beyond its pharmaceutical applications, 3,6-Dimethyl-2-nitrobenzoyl chloride has also found use in materials science. Its ability to form stable covalent bonds with various substrates makes it a valuable component in the synthesis of functional polymers and coatings. Recent research has explored its potential in developing advanced materials with improved mechanical and thermal properties. A study published in Advanced Materials highlighted the use of this compound in the synthesis of polymer-based coatings with enhanced durability and resistance to environmental degradation.

The safety and handling of 3,6-Dimethyl-2-nitrobenzoyl chloride are critical considerations for researchers and industrial users. As with many organic chlorides, it is important to handle this compound with appropriate personal protective equipment (PPE) and under well-ventilated conditions to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, 3,6-Dimethyl-2-nitrobenzoyl chloride (CAS No. 246254-36-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an indispensable reagent for the development of novel compounds and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.